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This technical guide provides a comprehensive explanation of the copper-titanium (Cu-Ti)

binary phase diagram, tailored for researchers, scientists, and professionals in drug

development with an interest in materials science. The Cu-Ti system is characterized by a

series of intermetallic compounds and several invariant reactions, leading to complex

microstructures with properties suitable for various applications.

Equilibrium Phases and Solubility Limits
The copper-titanium system consists of the terminal solid solutions, (Cu) and (Ti), and a

number of intermetallic compounds. The titanium side of the diagram includes the allotropic

transformation of titanium from the hexagonal close-packed (αTi) phase to the body-centered

cubic (βTi) phase at 882°C.

Solid Solutions:

(Cu): A face-centered cubic (FCC) solid solution of titanium in copper. The maximum

solubility of titanium in copper is approximately 8 atomic % at the peritectic temperature of

885°C.[1][2]

(αTi): A hexagonal close-packed (HCP) solid solution of copper in titanium. The maximum

solid solubility of copper in αTi is 2.1 wt% (approximately 1.6 at. %) at the eutectoid

temperature of 798°C.[3]
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(βTi): A body-centered cubic (BCC) solid solution of copper in titanium, stable at higher

temperatures.

Intermetallic Compounds:

The Cu-Ti system is rich in intermetallic phases, which form through a cascade of peritectic and

other reactions.[2][4] These compounds include Ti2Cu, TiCu, Ti3Cu4, Ti2Cu3, TiCu2, and

TiCu4.[2][4] The equiatomic compound TiCu melts congruently.[2]

Quantitative Data Summary
The following tables summarize the key quantitative data for the invariant reactions and crystal

structures of the phases present in the Cu-Ti system.

Table 1: Invariant Reactions in the Cu-Ti System
Reaction Type Temperature (°C)

Composition (at. %
Cu)

Reaction

Peritectic ~1005 ~13.5 L + βTi ↔ Ti2Cu

Eutectic 960 43 L ↔ Ti2Cu + TiCu

Congruent Melting 984 50 L ↔ TiCu

Peritectic 918 62.5 L + TiCu ↔ Ti3Cu4

Peritectic 878 ~66.7 L + Ti3Cu4 ↔ TiCu2

Eutectic 860 73 L ↔ TiCu2 + β'Cu4Ti

Peritectic 885 ~78-80.9 L + (Cu) ↔ β'Cu4Ti

Eutectoid 798 2.1 (wt%) βTi ↔ αTi + Ti2Cu

Note: There is some variation in the reported temperatures and compositions in the literature.

Table 2: Crystal Structures of Phases in the Cu-Ti
System
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Phase Pearson Symbol Space Group Prototype

(Cu) cF4 Fm-3m Cu

(αTi) hP2 P63/mmc Mg

(βTi) cI2 Im-3m W

Ti2Cu tI6 I4/mmm MoSi2

TiCu tP4 P4/nmm γ-TiCu

Ti3Cu4 - - -

Ti2Cu3 - - -

TiCu2 oC12 Cmcm -

α'Cu4Ti (low temp) tI10 I4/m Ni4Mo (D1a)

β'Cu4Ti (high temp) oP20 Pnma Au4Zr

Data synthesized from multiple sources.[5] Some crystallographic data for complex

intermetallics are not fully agreed upon in all literature.

Experimental Protocols for Phase Diagram
Determination
The determination of a phase diagram is a meticulous process involving the preparation of a

series of alloys with varying compositions and their analysis using several characterization

techniques.[6]

1. Alloy Preparation:

Materials: High-purity copper (99.99% or higher) and titanium (99.9% or higher) are used as

starting materials.

Melting: Alloys of different compositions are typically prepared by arc melting in an inert

atmosphere (e.g., argon) to prevent oxidation of titanium.[1] The samples are often flipped

and remelted several times to ensure homogeneity.
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Homogenization: The as-cast alloys are sealed in quartz ampoules under vacuum and

annealed at a high temperature (e.g., 800°C) for an extended period (e.g., several days to

weeks) to achieve chemical equilibrium and a homogeneous microstructure.

2. Thermal Analysis:

Differential Thermal Analysis (DTA) / Differential Scanning Calorimetry (DSC): This is a

primary technique for determining the temperatures of phase transformations (liquidus,

solidus, eutectic, peritectic, and eutectoid).[7]

Procedure: A small, homogenized sample is heated and cooled at a controlled rate (e.g.,

10°C/min) in an inert atmosphere. The temperature difference between the sample and a

reference material is recorded. Phase transitions are identified by endothermic (melting) or

exothermic (solidification) peaks on the resulting thermogram.[8]

3. Microstructural Analysis:

Metallography: This involves examining the microstructure of quenched samples.

Procedure: Samples are equilibrated at specific temperatures within two-phase regions

and then rapidly quenched in water or brine to preserve the high-temperature

microstructure. The quenched samples are then mounted, polished, and etched to reveal

the different phases.

Optical and Scanning Electron Microscopy (SEM): The prepared samples are examined

using optical microscopy and SEM to identify the number, morphology, and distribution of

the phases present. Energy Dispersive X-ray Spectroscopy (EDS) in the SEM is used to

determine the chemical composition of each phase.

4. Phase Identification:

X-ray Diffraction (XRD): This technique is used to identify the crystal structure of the different

phases present in the alloys.[6]

Procedure: Powdered samples (or bulk samples) are irradiated with monochromatic X-

rays. The resulting diffraction pattern is unique to the crystal structure of the material. By

comparing the experimental diffraction pattern with databases (e.g., the Inorganic Crystal
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Structure Database - ICSD), the phases can be identified. High-temperature XRD can also

be used to track phase transformations in-situ.

Visualization of Phase Relationships
The following diagram illustrates the key phase transformations and relationships in the

copper-rich side of the Cu-Ti phase diagram.
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Caption: Phase transformations on the Cu-rich side of the Cu-Ti diagram.
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This guide provides a foundational understanding of the copper-titanium phase diagram,

integrating quantitative data and experimental methodologies. The complexity of the

intermetallic phases and their formation mechanisms offer a rich area for further research and

material development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15484672?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

